Cas no 1367060-27-2 (4-(5-bromo-2-hydroxy-3-methoxyphenyl)pyrrolidin-2-one)

• Product Name: 4-(5-bromo-2-hydroxy-3-methoxyphenyl)pyrrolidin-2-one
• CAS No: 1367060-27-2
• MF: C₁₁H₁₂BrNO₃
• MW: 286.12188243866
• CID: 6580105
• PubChem ID: 131599510
• Update Time: 2025-06-12

4-(5-bromo-2-hydroxy-3-methoxyphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromo-2-hydroxy-3-methoxyphenyl)pyrrolidin-2-one
• EN300-1913210
• 1367060-27-2

• Inchi： 1S/C11H12BrNO3/c1-16-9-4-7(12)3-8(11(9)15)6-2-10(14)13-5-6/h3-4,6,15H,2,5H2,1H3,(H,13,14)
• InChI Key： ATQUFZFQVHCGBU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)C1CC(NC1)=O)O)OC

Computed Properties

• Exact Mass: 285.00006g/mol
• Monoisotopic Mass: 285.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 58.6Ų

Additional information on 4-(5-bromo-2-hydroxy-3-methoxyphenyl)pyrrolidin-2-one

Comprehensive Overview of 4-(5-bromo-2-hydroxy-3-methoxyphenyl)pyrrolidin-2-one (CAS No. 1367060-27-2)

4-(5-bromo-2-hydroxy-3-methoxyphenyl)pyrrolidin-2-one is a specialized organic compound with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyrrolidin-2-one core linked to a bromo-substituted aromatic ring, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeting neurodegenerative diseases and inflammatory pathways, which are among the most searched topics in modern medical science.

The compound's CAS No. 1367060-27-2 serves as a critical identifier in chemical databases, ensuring precise tracking in high-throughput screening and structure-activity relationship (SAR) studies. Its bromine and methoxy functional groups contribute to its reactivity, enabling modifications for enhanced bioavailability and target specificity. These properties align with current trends in precision medicine, a hot topic in AI-driven drug development discussions.

In recent years, the demand for heterocyclic compounds like 4-(5-bromo-2-hydroxy-3-methoxyphenyl)pyrrolidin-2-one has surged, particularly in cancer research and central nervous system (CNS) drug design. Its ability to cross the blood-brain barrier (BBB)—a frequently searched term in neuroscience—makes it a promising candidate for treating Alzheimer's and Parkinson's diseases. Laboratories worldwide are exploring its derivatives to address oxidative stress and protein misfolding, key factors in aging-related disorders.

From a synthetic chemistry perspective, this compound exemplifies advancements in green chemistry and atom economy. Its electrophilic aromatic substitution sites allow for eco-friendly modifications, reducing waste in API (Active Pharmaceutical Ingredient) production. This aligns with the growing emphasis on sustainable pharmaceuticals, a trending topic in both academic and industrial circles.

Analytical characterization of CAS 1367060-27-2 typically involves HPLC-MS and NMR spectroscopy, techniques frequently queried by chemistry students and professionals. The compound's melting point and solubility profile are carefully documented to facilitate formulation development, another area of intense research interest. Its stability under various pH conditions makes it suitable for oral drug delivery systems, a major focus in pharmacokinetics studies.

Beyond therapeutics, 4-(5-bromo-2-hydroxy-3-methoxyphenyl)pyrrolidin-2-one shows promise in material science applications. Its π-conjugated system could contribute to organic semiconductors or fluorescent probes, addressing the rising demand for bioimaging tools in diagnostic research. This multidisciplinary relevance explains its growing presence in cross-disciplinary research publications.

Quality control protocols for this compound emphasize ICH guidelines, particularly concerning genotoxic impurities—a regulatory focus area in pharmaceutical manufacturing. Its synthesis typically follows Good Manufacturing Practice (GMP) standards, ensuring reproducibility for preclinical trials. These aspects resonate with industry professionals searching for scale-up strategies and process optimization techniques.

In computational chemistry, 1367060-27-2 serves as a model compound for molecular docking simulations, especially with G-protein coupled receptors (GPCRs). Researchers frequently investigate its binding affinity using machine learning algorithms, combining two of the most searched topics in contemporary science: AI in drug discovery and computational biology.

The compound's patent landscape reveals growing intellectual property activity, particularly in kinase inhibitor applications. This reflects broader industry trends toward targeted therapies, as seen in frequent searches for personalized treatment options. Its structural analogs appear in several clinical-stage compounds, underscoring its importance in medicinal chemistry pipelines.

As research continues, 4-(5-bromo-2-hydroxy-3-methoxyphenyl)pyrrolidin-2-one exemplifies how small molecule drugs maintain relevance in the era of biologics and cell therapies. Its balance of lipophilicity and hydrogen bonding capacity represents an optimal profile for lead compound optimization, making it a frequent subject in drug design literature and database queries.